Cas no 13985-43-8 (1,4-Benzenediol, 2-nitro-, 4-benzoate)

• Product Name: 1,4-Benzenediol, 2-nitro-, 4-benzoate
• CAS No: 13985-43-8
• MF: C₁₃H₉NO₅
• MW: 259.214263677597
• MDL: MFCD13659345
• CID: 1281137
• PubChem ID: 11097269
• Update Time: 2025-06-12

1,4-Benzenediol, 2-nitro-, 4-benzoate Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediol, 2-nitro-, 4-benzoate
• 13985-43-8
• SCHEMBL5217851
• (4-hydroxy-3-nitrophenyl) benzoate
• AMY36379
• benzoic acid 4-hydroxy-3-nitro-phenyl ester
• 4-hydroxy-3-nitrophenylbenzoate
• 4-hydroxy-3-nitrophenyl benzoate
• XCUWJEKPXRUYAT-UHFFFAOYSA-N

• MDL： MFCD13659345
• Inchi： 1S/C13H9NO5/c15-12-7-6-10(8-11(12)14(17)18)19-13(16)9-4-2-1-3-5-9/h1-8,15H
• InChI Key： XCUWJEKPXRUYAT-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)C1=CC=C(C(=C1)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 259.04807
• Monoisotopic Mass: 259.04807239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• PSA: 89.67

Additional information on 1,4-Benzenediol, 2-nitro-, 4-benzoate

Comprehensive Overview of 1,4-Benzenediol, 2-nitro-, 4-benzoate (CAS No. 13985-43-8)

1,4-Benzenediol, 2-nitro-, 4-benzoate (CAS No. 13985-43-8) is a compound that has garnered significant attention in the fields of chemistry and pharmaceutical research due to its unique structural properties and potential applications. This compound, also known as 2-Nitro-1,4-benzenediol 4-benzoate, is a derivative of benzenediol with a nitro group and a benzoate ester functional group. Its molecular formula is C₁₃H₁₀O₅N₂, and it has a molecular weight of approximately 266.22 g/mol.

The synthesis of 1,4-Benzenediol, 2-nitro-, 4-benzoate involves a series of well-defined chemical reactions. Typically, the process begins with the nitration of 1,4-benzenediol to form 2-nitro-1,4-benzenediol. Subsequently, the hydroxyl group at the para position is esterified with benzoic acid to yield the final product. This synthesis pathway is well-documented in the literature and has been optimized for high yield and purity.

In terms of physical properties, 1,4-Benzenediol, 2-nitro-, 4-benzoate is a white to off-white crystalline solid at room temperature. It is sparingly soluble in water but exhibits good solubility in organic solvents such as ethanol and acetone. These solubility characteristics make it suitable for various applications in both laboratory and industrial settings.

The chemical stability of 1,4-Benzenediol, 2-nitro-, 4-benzoate is an important consideration for its use in different environments. It is generally stable under standard laboratory conditions but may degrade when exposed to strong acids or bases. Additionally, it is sensitive to high temperatures and prolonged exposure to light. Therefore, it is recommended to store this compound in a cool, dry place away from direct sunlight.

In the realm of pharmaceutical research, 1,4-Benzenediol, 2-nitro-, 4-benzoate has shown promise as an intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential as a precursor for the development of new drugs targeting specific biological pathways. For instance, researchers have investigated its role in the synthesis of anti-inflammatory agents and antioxidants due to the presence of the nitro group and the benzoate ester.

A notable study published in the Journal of Medicinal Chemistry highlighted the use of 1,4-Benzenediol, 2-nitro-, 4-benzoate as a key intermediate in the synthesis of a novel class of anti-inflammatory drugs. The researchers found that compounds derived from this intermediate exhibited potent anti-inflammatory activity without significant side effects. This finding underscores the importance of 1,4-Benzenediol, 2-nitro-, 4-benzoate in drug discovery and development.

Beyond pharmaceutical applications, 1,4-Benzenediol, 2-nitro-, 4-benzoate has also been studied for its potential use in materials science. Its unique combination of functional groups makes it an attractive candidate for the development of new materials with tailored properties. For example, it has been used as a building block in the synthesis of polymers with enhanced mechanical strength and thermal stability.

In conclusion, 1,4-Benzenediol, 2-nitro-, 4-benzoate (CAS No. 13985-43-8) is a versatile compound with a wide range of applications in chemistry and pharmaceutical research. Its unique structural features and chemical properties make it an important intermediate in the synthesis of bioactive compounds and novel materials. Ongoing research continues to uncover new potential uses for this compound, further solidifying its significance in scientific advancements.